BENGHE Validation & Comparative

Check Availability & Pricing

Concurrent Validity of Cotapp with the NEPSY-II
Battery: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Cotapp
CAS No.: 96481-61-7
Cat. No.: B1219975
Get Quote
. J

A direct comparison of the concurrent validity between the Cognitive Test Application (Cotapp)
and the NEPSY-II battery is not currently possible due to a lack of published research directly
comparing the two assessments. This guide, therefore, provides an overview of the available
validity data for Cotapp and a description of the NEPSY-II battery to inform researchers,
scientists, and drug development professionals. Additionally, a proposed experimental workflow
for a future concurrent validity study is presented.

Cotapp: A Digital Assessment of Cognitive
Functions

Cotapp is a computerized test designed to measure attention, information processing, and
executive functions in children with a mental age of 6 to 12 years.[1][2][3][4][5] The test is
presented as a game to engage children and can be completed in approximately 35-40
minutes.[5]

Studies on the validity of Cotapp have demonstrated associations between its outcome
measures and other relevant indicators of cognitive and academic performance. The normative
sample for Cotapp consisted of 1,032 Dutch children.[2] For validity research, a group of 79

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1219975#bc-rfq
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.researchgate.net/publication/340212101_De_Cognitieve_Test_Applicatie_COTAPP_geavanceerde_computertest_voor_het_meten_van_aandacht_informatieverwerking_en_executieve_functies_bij_kinderenThe_Cognitive_Test_Application_COTAPP_an_advanced_com
https://mijn.bsl.nl/de-cognitieve-test-applicatie-cotapp-geavanceerde-computertest-v/17836022
https://research.rug.nl/nl/publications/cotapp-de-digitale-test-voor-aandacht-informatieverwerking-en-exe/
https://www.boom.nl/psychologie/cotapp
https://www.boom.nl/psychologie/cotapp
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.researchgate.net/publication/340212101_De_Cognitieve_Test_Applicatie_COTAPP_geavanceerde_computertest_voor_het_meten_van_aandacht_informatieverwerking_en_executieve_functies_bij_kinderenThe_Cognitive_Test_Application_COTAPP_an_advanced_com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

children with ADHD was studied.[1][2][3][6] The research indicates that Cotapp scores are
associated with:

« Intelligence: A child's general cognitive ability.
e Academic Achievement: Performance in school.

o ADHD: The test can help in identifying cognitive profiles associated with Attention-
Deficit/Hyperactivity Disorder.[1][2][3]

The test-retest reliability of the basic parameters of Cotapp has been reported to range from
moderate to strong, based on a sample of 127 children who were retested.[1][2][3][6]

NEPSY-II: A Comprehensive Neuropsychological
Battery

The NEPSY-II is a well-established, comprehensive neuropsychological battery for children and
adolescents aged 3 to 16 years. It is designed to assess a broad range of cognitive functions
across six domains:

» Attention and Executive Functioning
e Language

¢ Memory and Learning

e Sensorimotor

e Social Perception

 Visuospatial Processing

The NEPSY-Il is a flexible tool that allows clinicians to select specific subtests based on the
referral questions and the child's individual needs. Evidence of its concurrent validity has been
established through correlation studies with various other instruments that measure cognitive
ability, academic achievement, and behavior.
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Data Presentation: A Call for Future Research

As no direct concurrent validity studies between Cotapp and the NEPSY-II have been
identified, a quantitative data comparison is not possible at this time. The following table
illustrates how data from a future concurrent validity study could be presented.

Cognitive Cotapp NEPSY-II Correlation Significance
Domain Measure Subtest Coefficient (r) (p-value)

) e.g., Reaction e.g., Auditory Data Not Data Not
Attention ] o ] ) ]

Time Variability Attention Available Available

Executive e.g., Inhibition o Data Not Data Not

o e.g., Inhibition ) )
Functioning Score Available Available
Information e.g., Processing e.g., Speeded Data Not Data Not
Processing Speed Naming Available Available

Experimental Protocol for a Concurrent Validity
Study

To establish the concurrent validity of Cotapp with the NEPSY-II, a study with the following
methodology could be conducted:

» Participant Recruitment: A sample of children within the overlapping age range of both tests
(typically 6-12 years) would be recruited. The sample should be representative of the general
population and may also include clinical groups (e.g., children with ADHD) to assess the
tests' performance in different populations.

o Test Administration: Each participant would be administered both the Cotapp and a selection
of relevant subtests from the NEPSY-II. The order of test administration should be
counterbalanced across participants to control for order effects. All assessments should be
administered by trained examiners in a standardized testing environment.

» Data Analysis: Pearson correlation coefficients would be calculated to determine the strength
and direction of the relationship between the scores on corresponding subtests or composite
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scores of the two instruments. Statistical significance would be set at an appropriate level
(e.g., p <0.05).

Visualization of a Proposed Experimental Workflow

The following diagram illustrates the logical flow of a proposed concurrent validity study
between Cotapp and the NEPSY-II.
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Caption: Proposed workflow for a Cotapp and NEPSY-II concurrent validity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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